2,5-dichloro-N-(1-hydroxybutan-2-yl)benzenesulfonamide
CAS No.: 825604-08-8
Cat. No.: VC21488824
Molecular Formula: C10H13Cl2NO3S
Molecular Weight: 298.19g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 825604-08-8 |
|---|---|
| Molecular Formula | C10H13Cl2NO3S |
| Molecular Weight | 298.19g/mol |
| IUPAC Name | 2,5-dichloro-N-(1-hydroxybutan-2-yl)benzenesulfonamide |
| Standard InChI | InChI=1S/C10H13Cl2NO3S/c1-2-8(6-14)13-17(15,16)10-5-7(11)3-4-9(10)12/h3-5,8,13-14H,2,6H2,1H3 |
| Standard InChI Key | HZHWAZIPZHMRAO-UHFFFAOYSA-N |
| SMILES | CCC(CO)NS(=O)(=O)C1=C(C=CC(=C1)Cl)Cl |
| Canonical SMILES | CCC(CO)NS(=O)(=O)C1=C(C=CC(=C1)Cl)Cl |
Introduction
2,5-Dichloro-N-(1-hydroxybutan-2-yl)benzenesulfonamide is a chemical compound with the CAS number 825604-08-8. It is a sulfonamide derivative, which is a class of compounds known for their diverse biological activities, including antimicrobial and anticancer properties. This compound is specifically noted for its purity, often available at 98% or higher, and is used in various chemical and pharmaceutical applications.
Biological Activity
While specific biological activity data for 2,5-dichloro-N-(1-hydroxybutan-2-yl)benzenesulfonamide is not detailed in the search results, sulfonamide derivatives generally exhibit a range of biological activities, including antimicrobial and anticancer effects. For example, other sulfonamide compounds have shown significant activity against various microbial and cancer cell lines .
Market and Availability
This compound is commercially available, with pricing information indicating a market price of ¥8470.00 and a discounted price of ¥7623.00 for purchase . It is stocked and available for immediate delivery, with a lead time of about 10 days .
Future Research Directions
Given the lack of specific biological activity data for 2,5-dichloro-N-(1-hydroxybutan-2-yl)benzenesulfonamide, future research should focus on evaluating its antimicrobial and anticancer properties. Additionally, exploring its synthesis pathways and optimizing production methods could enhance its availability and utility in various applications.
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